Dimethyl 2-(4-bromophenyl)malonate

• IUPAC Name: dimethyl 2-(4-bromophenyl)propanedioate
• InChI: InChI=1S/C11H11BrO4/c1-15-10(13)9(11(14)16-2)7-3-5-8(12)6-4-7/h3-6,9H,1-2H3
• InChI Key: UODIEONWLZBSEK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)Br)C(=O)OC
• Molecular Formula: C11H11BrO4
• DSSTOX Substance ID: DTXSID20617699
• Molecular Weight: 287.11 g/mol
• CAS RN: 149506-35-4

Description

Dimethyl 2-(4-bromophenyl)malonate (DBPM) is an organic compound that has become increasingly popular in recent years due to its wide range of applications in the scientific research field. DBPM has been found to possess properties that make it useful in a variety of applications, such as in vivo and in vitro research, as well as in biochemical and physiological studies.

Scientific Research Applications

Proton Transfer Reactions

Research involving Dimethyl 2-(4-bromophenyl)malonate includes studies on its proton transfer reactions. For example, a study explored the deprotonation reactions of similar compounds in polar aprotic solvents using kinetic, FT-IR, and 1H NMR spectroscopic methods (Schroeder et al., 1999).

Reactions with Zinc Enolates

Another application is in the field of organic synthesis, where reactions involving zinc enolates are studied. In a specific instance, zinc enolates formed from certain compounds react with dimethyl 2-(1-arylmethylene)malonates, yielding products such as dimethyl 2-[(4-bromophenyl)(1-oxoindan-2-yl)methyl]malonate (Shchepin et al., 2005).

Synthesis and Molecular Structure Studies

The synthesis and molecular structure of derivatives of this compound have been extensively studied. For instance, research has been done on the synthesis of monohydrated 3-p-nitrophenylpyrazole derived from 1,3-diketone malonate, providing insights into the molecular structure using NMR and X-ray diffraction (Jiménez-Cruz et al., 2003).

Boron Neutron Capture Therapy

In the medical field, this compound has been utilized in the synthesis of boronated compounds for boron neutron capture therapy, a type of cancer treatment. This involves the synthesis of water-soluble boronated phthalocyanine, potentially useful as a tumor-seeking boron delivery agent (Kahl & Li, 1996).

Other Synthesis Applications

Further applications include the preparation of various organic compounds, such as dimethyl (trifluoromethyl)malonate and related compounds, where dimethyl malonate is used in different reactions, showcasing its versatility in organic synthesis (Ishikawa & Yokozawa, 1983).

Photomechanical and Photochemical Studies

Dimethyl 2-(3-anthracen-9-yl)allylidene)malonate, a derivative, shows interesting photomechanical responses and has been studied for its photochemical reaction dynamics and transformations under light exposure (Tong et al., 2018).

Safety and Hazards

The safety data sheet for a similar compound, dimethyl malonate, suggests that it is a combustible liquid and causes serious eye irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the substance in eyes, on skin, or on clothing.

Future Directions

Dimethyl 2-(4-bromophenyl)malonate is an important intermediate in the synthesis of various active compounds. It has wide applications in the pharmaceutical and chemical fields. Future research may focus on optimizing the synthesis methods and exploring new applications of this compound.

Synthesis routes and methods

Procedure details

At 40° C. a solution of 4-bromophenylacetic acid methyl ester (52 g) in THF (100 mL) is carefully added over a period of 40 min to a suspension of NaH (15.6 g) in dry THF (450 mL). Stirring is continued for 70 min without heating and the temperature drops to 27° C. The evolution of gas has stopped before dimethylcarbonate (76.42 mL) is added dropwise while the temperature of the mixture is maintained at 29-31° C. Stirring is continued for 22 h at rt. The mixture is cooled to −10° C. and then carefully neutralized to pH 6-7 with aq. HCl before bulk of the THF is removed in vacuo. The residue is dissolved in EA (700 mL), washed three times with 1 N aq. HCl and once with brine, dried over MgSO4. Most of the EA is evaporated before hexane is added. The product crystallizes over night at 4° C. The crystals are collected, washed with hexane and dried to give 2-(4-bromophenyl)-malonic acid dimethyl ester (45.9 g) as pale yellow crystals. 1H-NMR(D6-DMSO): 3.66 (s, 6H), 5.07 (s, 1H), 7.30-7.34 (m, 2H), 7.55-7.59 (m, 2H).

Q & A

Q1: What is the role of Dimethyl 2-(4-bromophenyl)malonate in the synthesis of 5-(4-bromophenyl)-4, 6-dichloropyrimidine?

A1: this compound serves as a crucial intermediate in the multi-step synthesis of 5-(4-bromophenyl)-4, 6-dichloropyrimidine []. This compound is reacted further to obtain 5-(4-Bromophenyl) pyrimidine-4, 6-diol, which is subsequently converted into the final product, 5-(4-bromophenyl)-4, 6-dichloropyrimidine []. The paper outlines a rapid synthetic method for this process, highlighting the importance of this compound in achieving an efficient synthesis with a total yield of 52.8% [].